5,7-Dihydro-5,5,7,7-tetramethyl-3-(3-nitrophenyl)furo[3,4-e]-1,2,4-triazine

• CAS No.: 59118-28-4
• Molecular Formula: C15H16N4O3
• Molecular Weight: 300.31 g/mol
• IUPAC Name: 5,5,7,7-tetramethyl-3-(3-nitrophenyl)furo[3,4-e][1,2,4]triazine
• InChI: InChI=1S/C15H16N4O3/c1-14(2)11-12(15(3,4)22-14)17-18-13(16-11)9-6-5-7-10(8-9)19(20)21/h5-8H,1-4H3
• InChI Key: HAPHGZZVMBJCOX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C(O1)(C)C)N=NC(=N2)C3=CC(=CC=C3)[N+](=O)[O-])C

Description

5,7-Dihydro-5,5,7,7-tetramethyl-3-(3-nitrophenyl)furo[3,4-e]-1,2,4-triazine is a useful research compound. Its molecular formula is C15H16N4O3 and its molecular weight is 300.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.56 g. (0.01 mole) of 2,2,5,5-tetramethyl-3,4(2H,5H) furandione and 1.80 g. (0.01 mole) 3-nitro benzimidic acid hydrazide in 100 ml. absolute ethanol is refluxed under nitrogen for 18 hours at a bath temperature of 100°C. The excess water is removed from the condensate by using a Dean Stark trap filled with 3A molecular sieves. The resulting mixture is evaporated to dryness in vacuo at 40°C., and the resulting residue is recrystallized from hexane to give 5,7-dihydro-5,5,7,7-tetramethyl-3-(m-nitrophenyl)furo[3,4-e]-as-triazine.